Cas no 2356229-58-6 (6-(2-(Methylsulfonyl)pyrimidin-5-yl)hex-5-ynoic acid)

• Product Name: 6-(2-(Methylsulfonyl)pyrimidin-5-yl)hex-5-ynoic acid
• CAS No: 2356229-58-6
• MF: C₁₁H₁₂N₂O₄S
• MW: 268.2890
• CID: 5084284
• PubChem ID: 142604366
• Update Time: 2025-10-22

6-(2-(Methylsulfonyl)pyrimidin-5-yl)hex-5-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-(Methylsulfonyl)pyrimidin-5-yl)hex-5-ynoic acid
• E73884
• MFCD34186943
• BS-49193
• SCHEMBL22551277
• 6-(2-methanesulfonylpyrimidin-5-yl)hex-5-ynoic acid
• 6-(2-(methylsulfonyl)pyrimidin-5-yl)hex-5-ynoicacid
• starbld0007696
• 6-[2-(Methylsulfonyl)-5-pyrimidinyl]-5-hexynoic Acid
• SY294984
• 2356229-58-6
• 6-(2-methylsulfonylpyrimidin-5-yl)hex-5-ynoic acid

• Inchi： 1S/C11H12N2O4S/c1-18(16,17)11-12-7-9(8-13-11)5-3-2-4-6-10(14)15/h7-8H,2,4,6H2,1H3,(H,14,15)
• InChI Key： KOABBLJRZNHNOS-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(C1=NC([H])=C(C#CC([H])([H])C([H])([H])C([H])([H])C(=O)O[H])C([H])=N1)(=O)=O

Computed Properties

• Exact Mass: 268.05177804g/mol
• Monoisotopic Mass: 268.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 106

Additional information on 6-(2-(Methylsulfonyl)pyrimidin-5-yl)hex-5-ynoic acid

6-(2-(Methylsulfonyl)pyrimidin-5-yl)hex-5-ynoic Acid: A Comprehensive Overview

6-(2-(Methylsulfonyl)pyrimidin-5-yl)hex-5-ynoic acid (CAS No: 2356229-58-6) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pyrimidine ring substituted with a methylsulfonyl group at the 2-position and a hexynoic acid moiety at the 5-position, making it a versatile scaffold for further functionalization and exploration.

Recent studies have highlighted the importance of methylsulfonyl groups in modulating the physicochemical properties of organic compounds. The presence of this group in 6-(2-(Methylsulfonyl)pyrimidin-5-yl)hex-5-ynoic acid contributes to its stability and solubility, which are critical factors in drug design. Moreover, the hexynoic acid moiety introduces an alkyne functionality, which can be exploited for click chemistry reactions, enabling the creation of complex molecular architectures.

The synthesis of 6-(2-(Methylsulfonyl)pyrimidin-5-yl)hex-5-ynoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications. The key steps include the formation of the pyrimidine ring, substitution with the methylsulfonyl group, and the introduction of the hexynoic acid side chain.

From a biological standpoint, 6-(2-(Methylsulfonyl)pyrimidin-5-yl)hex-5-ynoic acid has shown promising activity in preliminary assays targeting various enzymes and receptors. Its ability to interact with biological systems makes it a valuable tool for studying molecular recognition and signaling pathways. Additionally, the compound's structural flexibility allows for further modifications to enhance its bioavailability and efficacy.

In terms of applications, 6-(2-(Methylsulfonyl)pyrimidin-5-yl)hex